N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[4-[5-(pyrrolidine-1-carbonyl)tetrazol-2-yl]phenyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H18N6O2S/c25-16(12-15-4-3-11-27-15)19-13-5-7-14(8-6-13)24-21-17(20-22-24)18(26)23-9-1-2-10-23/h3-8,11H,1-2,9-10,12H2,(H,19,25)
• InChI Key: KHAUKWIPKUNGFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=NN(N=N2)C3=CC=C(C=C3)NC(=O)CC4=CC=CS4
• Molecular Formula: C18H18N6O2S
• Molecular Weight: 382.4 g/mol

Description

N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C18H18N6O2S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Kinase Inhibitory Activities

Research into compounds with structural features similar to N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)-2-(thiophen-2-yl)acetamide has shown promising anticancer properties. For instance, thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory activities. These compounds have demonstrated inhibition of cell proliferation in various cancer cell lines, including human colon carcinoma (HT-29), breast carcinoma (BT-20), and leukemia (CCRF-CEM) cells. This suggests that related compounds could be explored for their potential anticancer activities (Fallah-Tafti et al., 2011).

Antimicrobial and Antitumor Activity

Novel acetamide, pyrrole, and pyrrolopyrimidine derivatives containing biologically active pyrazole moieties have been synthesized to evaluate their antitumor activity. Some of these compounds have shown more effective results than the reference drug, doxorubicin, suggesting their potential as therapeutic agents against cancer (Alqasoumi et al., 2009).

Metabolic Stability and Drug Development

In drug development, the stability of compounds is a crucial factor. Research on various heterocycles, including those structurally related to the compound of interest, has explored modifications to improve metabolic stability, leading to potent inhibitors with favorable pharmacokinetic profiles. For example, investigations into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have led to the discovery of compounds with improved metabolic stability, showcasing the potential for the development of more stable and effective therapeutic agents (Stec et al., 2011).

Insecticidal Applications

Compounds with the acetamide moiety have been assessed for their insecticidal properties against various pests, such as the cotton leafworm, Spodoptera littoralis. These studies underline the potential for developing new, effective insecticidal agents based on the structural framework of acetamide derivatives (Fadda et al., 2017).